Cas no 94087-07-7 (Benzo[3,4]cyclobut[1,2-b]oxepin,dodecahydro-4,4,5a-trimethyl-)

• Product Name: Benzo[3,4]cyclobut[1,2-b]oxepin,dodecahydro-4,4,5a-trimethyl-
• CAS No: 94087-07-7
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 812593
• PubChem ID: 44153939
• Update Time: 2025-04-19

Benzo[3,4]cyclobut[1,2-b]oxepin,dodecahydro-4,4,5a-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[3,4]cyclobut[1,2-b]oxepin,dodecahydro-4,4,5a-trimethyl-
• dodecahydro-4,4,5a-trimethylbenzo[3,4]cyclobuta[1,2-b]oxepin
• EINECS 301-899-5
• 94087-07-7
• 4,4,5a-Trimethyldodecahydrobenzo[3,4]cyclobuta[1,2-b]oxepine
• Dodecahydro-4,4,5a-trimethylbenzo(3,4)cyclobuta(1,2-b)oxepin
• DTXSID90916560
• NS00063984

• Inchi： 1S/C15H26O/c1-14(2)8-9-16-13-11-6-4-5-7-12(11)15(13,3)10-14/h11-13H,4-10H2,1-3H3
• InChI Key： FBVVORSCLMYLCQ-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C)CC2(C)C1C1CCCCC21

Computed Properties

• Exact Mass: 222.198
• Monoisotopic Mass: 222.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4.5

Experimental Properties

• Density: 0.938
• Boiling Point: 267.5°Cat760mmHg
• Flash Point: 99.8°C
• Refractive Index: 1.477